6,7-Epoxycanrenone
6,7-Epoxycanrenone
Brand Name:
Vulcanchem
CAS No.:
114577-01-4
VCID:
VC20858759
InChI:
InChI=1S/C22H28O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11,13-14,17-19H,3-10H2,1-2H3/t13-,14-,17+,18+,19-,20+,21-,22+/m0/s1
SMILES:
CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C
Molecular Formula:
C22H28O4
Molecular Weight:
356.5 g/mol
6,7-Epoxycanrenone
CAS No.: 114577-01-4
Cat. No.: VC20858759
Molecular Formula: C22H28O4
Molecular Weight: 356.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114577-01-4 |
|---|---|
| Molecular Formula | C22H28O4 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | (1R,2S,4R,10R,11S,14S,15R,18S)-10,14-dimethylspiro[3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-5-ene-15,5'-oxolane]-2',7-dione |
| Standard InChI | InChI=1S/C22H28O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11,13-14,17-19H,3-10H2,1-2H3/t13-,14-,17+,18+,19-,20+,21-,22+/m0/s1 |
| Standard InChI Key | FSIPNQUJIAOSNJ-VRQGMAQHSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1[C@@H]3[C@@H](O3)[C@@H]4[C@@H]2CC[C@]5([C@H]4CC[C@@]56CCC(=O)O6)C |
| SMILES | CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C |
| Canonical SMILES | CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C |
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